Cas no 62575-57-9 (4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-phenyl-
• CAS No: 62575-57-9
• MF: C₂₁H₂₂N₆S₂
• MW: 422.569580554962
• CID: 439662
• PubChem ID: 12330348
• Update Time: 2025-04-19

4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-ethylsulfanyl-5-[(5-ethylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methyl]-4-phenyl-1,2,4-triazole
• 3,3'-Methylenebis[5-(ethylsulfanyl)-4-phenyl-4H-1,2,4-triazole]
• Bis(5-(ethylthio)-4-phenyl-4H-1,2,4-triazol-3-yl)methane
• DTXSID50490457
• 62575-57-9
• 4H-1,2,4-Triazole, 3,3'-methylenebis[5-(ethylthio)-4-phenyl-

• Inchi： 1S/C21H22N6S2/c1-3-28-20-24-22-18(26(20)16-11-7-5-8-12-16)15-19-23-25-21(29-4-2)27(19)17-13-9-6-10-14-17/h5-14H,3-4,15H2,1-2H3
• InChI Key： HIAPJHYVVPUWGJ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NN=C(CC2=NN=C(N2C2C=CC=CC=2)SCC)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.13506
• Monoisotopic Mass: 422.13473707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 61.42